Cas no 46834-36-0 (5-Nonylresorcinol)

• Product Name: 5-Nonylresorcinol
• CAS No: 46834-36-0
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 2069046
• PubChem ID: 14462134
• Update Time: 2025-06-10

5-Nonylresorcinol Chemical and Physical Properties

Names and Identifiers

• 3.5-Dihydroxy-1-nonyl-benzol
• 5-n-nonylresorcinol
• 5-nonyl-benzene-1,3-diol
• 5-Nonyl-resorcin
• 5-nonyl-resorcinol
• 5-nonylbenzene-1,3-diol
• 5-nonylresorcinol
• SCHEMBL70292
• LMPK15030009
• 46834-36-0
• A1-19842
• 5-Nonyl-1,3-benzenediol
• 5-Nonylresorcinol

• Inchi： 1S/C15H24O2/c1-2-3-4-5-6-7-8-9-13-10-14(16)12-15(17)11-13/h10-12,16-17H,2-9H2,1H3
• InChI Key： OYXWBGYHDYVIDT-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCCCCCCCC)O

Computed Properties

• Exact Mass: 236.177630004g/mol
• Monoisotopic Mass: 236.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 5-Nonylresorcinol

5-Nonylresorcinol (CAS No. 46834-36-0): An Overview of Its Properties, Applications, and Recent Research

5-Nonylresorcinol (CAS No. 46834-36-0) is a chemical compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique properties and potential applications. This compound is a derivative of resorcinol, a dibenzylic alcohol, with a nonyl group attached to the 5-position of the benzene ring. The structural formula of 5-Nonylresorcinol is C₁₅H₂₂O₂, and it has a molecular weight of 234.33 g/mol.

The physical and chemical properties of 5-Nonylresorcinol are crucial for understanding its behavior in various environments. It is a white to off-white crystalline solid at room temperature with a melting point ranging from 60 to 65°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. These solubility characteristics make it suitable for use in both aqueous and non-aqueous systems.

In terms of its chemical reactivity, 5-Nonylresorcinol exhibits typical behavior of phenolic compounds. It can undergo various reactions such as esterification, etherification, and oxidation. The presence of the hydroxyl groups on the benzene ring makes it an excellent nucleophile, allowing it to participate in substitution reactions. Additionally, the nonyl group provides hydrophobic properties, which can be advantageous in certain applications such as surfactants and emulsifiers.

The biological activity of 5-Nonylresorcinol has been the subject of numerous studies. Recent research has focused on its potential as an antimicrobial agent. Studies have shown that 5-Nonylresorcinol exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for use in disinfectants and preservatives in personal care products and pharmaceutical formulations.

Beyond its antimicrobial properties, 5-Nonylresorcinol has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-Nonylresorcinol could be developed into therapeutic agents for treating inflammatory conditions.

In the field of cosmetics, 5-Nonylresorcinol has found applications as a skin conditioning agent due to its emollient properties. It can help improve the texture and appearance of the skin by reducing dryness and flakiness. Additionally, its ability to form stable emulsions makes it a valuable ingredient in creams and lotions.

The environmental impact of 5-Nonylresorcinol is another area of interest for researchers. Studies have shown that it biodegrades relatively quickly in aquatic environments, reducing its potential for long-term environmental accumulation. However, further research is needed to fully understand its ecological effects.

In conclusion, 5-Nonylresorcinol (CAS No. 46834-36-0) is a versatile compound with a wide range of applications in various industries. Its unique chemical structure and properties make it suitable for use in antimicrobial formulations, anti-inflammatory agents, and cosmetic products. Ongoing research continues to uncover new potential uses and benefits of this compound, highlighting its importance in the scientific community.